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Introduction

4-Bromobenzaldehyde, a halogenated aromatic aldehyde, serves as a crucial intermediate in
the synthesis of a wide array of organic compounds, including pharmaceuticals and
agrochemicals.[1] Its unique molecular structure, featuring a reactive aldehyde group and a
bromine-substituted benzene ring, makes it a versatile building block in various synthetic
transformations. This technical guide provides a comprehensive overview of the core physical
properties of 4-Bromobenzaldehyde, complete with detailed experimental protocols and visual
representations of its synthetic utility.

Core Physical and Chemical Properties

4-Bromobenzaldehyde is a white to off-white crystalline solid at room temperature.[1][2][3] It
possesses a characteristic almond-like odor, typical of many benzaldehyde derivatives.[3][4]
The presence of the bromine atom and the aldehyde group significantly influences its physical
and chemical characteristics.
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Table 1: General and Physical Properties of 4-

Bromobenzaldehyde

Property Value References

Molecular Formula C7HsBrO [11[2][3]

Molecular Weight 185.02 g/mol [11[31[5]
White to off-white crystalline

Appearance , [1][2](3]
solid/powder

Melting Point 55-58 °C [1][5]16]

Boiling Point 255-258 °C (at 760 mmHg) 41071

123-125 °C (at 31 hPa)

[5]

66-68 °C (at 2 mmHgQ)

[1](8]

Density

1.85 g/cm3

[1]5]

Flash Point

108-109 °C (closed cup)

[5][6]

Water Solubility

Insoluble

[1](2]

Solubility in Organic Solvents

Soluble in chloroform, ethyl

acetate, ethanol, and ether.

[1](21[3]

Refractive Index

1.5727 (estimate)

[1](2]

Spectroscopic Data

The structural features of 4-Bromobenzaldehyde have been extensively characterized using

various spectroscopic technigues.

Table 2: Spectroscopic Data for 4-Bromobenzaldehyde
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Technique Key Data Points References

Signals corresponding to the
1H NMR aldehydic proton and aromatic [9][10]

protons.

Resonances for the carbonyl
13C NMR carbon and the aromatic [11]

carbons.

Characteristic absorption
Infrared (IR) Spectroscopy bands for the C=0 stretch of [11][12]
the aldehyde and C-Br stretch.

Molecular ion peaks (M+ and
Mass Spectrometry (MS) M+2) characteristic of a [11][13]

bromine-containing compound.

Crystal Structure

The crystalline form of 4-Bromobenzaldehyde has been determined to be a monoclinic system
with the space group P21/c.[14] This planar molecular arrangement is stabilized in the crystal
lattice by C-H---O interactions.[14]

Table 3: Crystal Structure Data for 4-
Bromobenzaldehyde

Parameter Value Reference
Crystal System Monoclinic [14]
Space Group P2i/c [14]

Experimental Protocols

Detailed methodologies for the determination of key physical properties and for spectroscopic
analysis are provided below.

Melting Point Determination
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The melting point of 4-Bromobenzaldehyde is determined using the capillary method with a
melting point apparatus.

Procedure:

A small amount of finely powdered 4-Bromobenzaldehyde is packed into a capillary tube,
sealed at one end, to a height of 2-3 mm.

e The capillary tube is placed in the heating block of a melting point apparatus alongside a
calibrated thermometer.

e The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears (the onset of melting) and the
temperature at which the entire solid has transformed into a liquid are recorded as the
melting point range.[2][3]

Boiling Point Determination

The boiling point at reduced pressure can be determined using a distillation apparatus.

Procedure:

A small quantity of 4-Bromobenzaldehyde is placed in a distillation flask.

The apparatus is connected to a vacuum source, and the pressure is lowered to the desired
level (e.g., 31 hPa).

The flask is heated gently.

The temperature at which the liquid boils and its vapor condenses is recorded as the boiling
point at that specific pressure.

Solubility Determination

The solubility in various solvents is determined by the shake-flask method at a controlled
temperature.
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Procedure:

An excess amount of solid 4-Bromobenzaldehyde is added to a known volume of the solvent
in a sealed flask.

e The flask is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

e The saturated solution is then filtered to remove any undissolved solid.

e The concentration of 4-Bromobenzaldehyde in the filtrate is determined using a suitable
analytical technique, such as UV-Vis spectroscopy or HPLC, to quantify its solubility.

Spectroscopic Analysis

1H and 3C NMR Spectroscopy:

o Asample of 4-Bromobenzaldehyde is dissolved in an appropriate deuterated solvent (e.g.,
CDCIs).

e The solution is placed in an NMR tube.

o The 'H and 13C NMR spectra are acquired on a high-resolution NMR spectrometer. Typical
running conditions for *H NMR involve a spectral width of around 3300 Hz and 128
transients.[9]

Infrared (IR) Spectroscopy:

o A small amount of solid 4-Bromobenzaldehyde is placed on the crystal of an ATR-FTIR
spectrometer.

e The IR spectrum is recorded over the range of 4000-400 cm~1. Alternatively, a KBr pellet of
the sample can be prepared and analyzed.

Mass Spectrometry:

o Adilute solution of 4-Bromobenzaldehyde is introduced into the mass spectrometer.
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e The mass spectrum is obtained using electron ionization (El). The presence of bromine is
readily identified by the characteristic M+ and M+2 isotopic pattern with a relative intensity
ratio of approximately 1:1.

Synthetic Pathways and Logical Workflows

4-Bromobenzaldehyde is a key precursor in several important organic reactions, including its
own synthesis and subsequent use in carbon-carbon bond-forming reactions.

NBS, Initiator

Free Radical Bromination

4-Bromotoluene 4-Bromobenzal bromide Hydrolysis 4-Bromobenzaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Bromobenzaldehyde from 4-
bromotoluene.[11]
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Caption: Experimental workflow for a Suzuki coupling reaction using 4-Bromobenzaldehyde.
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Caption: Logical relationship in a Sonogashira coupling reaction involving 4-

Bromobenzaldehyde.[11]

Safety and Handling

4-Bromobenzaldehyde is classified as harmful if swallowed and causes skin and serious eye

irritation.[1][5][6] It may also cause respiratory irritation and an allergic skin reaction.[5][6]

Therefore, appropriate personal protective equipment, including gloves, safety goggles, and a

lab coat, should be worn when handling this chemical.[6] Work should be conducted in a well-

ventilated area or a fume hood.[15]

Table 4: GHS Hazard Information for 4-

Bromobenzaldehyde

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

H319: Causes serious eye

o 2A o
irritation irritation
) o H317: May cause an allergic
Skin sensitization 1 ) ]
skin reaction
Specific target organ toxicity — 3 H335: May cause respiratory

single exposure

irritation
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This data is compiled from multiple sources and should be used for informational purposes.
Always refer to the specific Safety Data Sheet (SDS) for the most current and detailed safety
information.[15][16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-Bromobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13925887/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-4-bromobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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